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Compound of Interest

Compound Name:
L-Proline beta-naphthylamide

hydrochloride

Cat. No.: B555229 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for L-Proline beta-naphthylamide hydrochloride, including

operational and disposal plans to foster a secure research environment.

Hazard Identification and Personal Protective
Equipment
L-Proline beta-naphthylamide hydrochloride is classified as a substance that may cause

cancer (Carcinogenicity Category 1B). It is crucial to obtain, read, and follow all safety

instructions before use.[1]

Signal Word: Danger

Hazard Statement:

H350: May cause cancer.[1]

Precautionary Statements:

P203: Obtain, read and follow all safety instructions before use.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
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P318: IF exposed or concerned, get medical advice.[1]

P405: Store locked up.[1]

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

A comprehensive personal protective equipment (PPE) plan is mandatory when handling this

compound.

PPE Category Recommended Equipment Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

EN 166 (EU) or NIOSH (US)

approved

Skin Protection

Chemical impermeable gloves

(inspect prior to use), fire/flame

resistant and impervious

clothing, lab coat

EU Directive 89/686/EEC, EN

374

Respiratory Protection

Full-face respirator if exposure

limits are exceeded or irritation

is experienced. Use type P3

(EN 143) respirator cartridges.

NIOSH (US) or EN 143 (EU)

approved

Operational and Handling Protocols
Safe handling practices are critical to minimize exposure and ensure experimental integrity.

Engineering Controls:

Handle in a well-ventilated place.[1]

Ensure adequate ventilation and set up emergency exits and a risk-elimination area.[1]

Precautions for Safe Handling:

Avoid contact with skin and eyes.[1]
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Avoid the formation of dust and aerosols.[1]

Use non-sparking tools.[1]

Prevent fire caused by electrostatic discharge steam.[1]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Store locked up.[1]

Keep away from foodstuff containers or incompatible materials.[1]

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Accidental Release Measures: In case of a spill, evacuate personnel to a safe area.[1] Wear

personal protective equipment, including chemical impermeable gloves and ensure adequate

ventilation.[1] Avoid dust formation.[1] Collect the spill with spark-proof tools and place it in a

suitable, closed container for disposal.[1]

Disposal Plan
Dispose of L-Proline beta-naphthylamide hydrochloride and its container in accordance with

all applicable local, state, and federal regulations.[1] The material should be sent to an

appropriate treatment and disposal facility.[1]

Workflow for Safe Handling of L-Proline beta-
naphthylamide hydrochloride
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Safe Handling Workflow for L-Proline beta-naphthylamide hydrochloride

Preparation
- Read SDS
- Obtain PPE

Handling
- Use in well-ventilated area

- Avoid dust formation

Proceed with caution

Storage
- Tightly closed container

- Cool, dry, well-ventilated area

After use

Accidental Spill
- Evacuate area

- Wear PPE & contain spill

If spill occurs

Disposal
- Follow regulations

- Use licensed facility

When no longer needed After containment

Procedure Complete

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of L-Proline beta-naphthylamide
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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